Cas no 1214373-05-3 (2-Chloro-4-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-4-(trifluoromethoxy)biphenyl
• CAS No: 1214373-05-3
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• CID: 4998024
• Update Time: 2025-06-08

2-Chloro-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(trifluoromethoxy)biphenyl
• 2-Chloro-4-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8ClF3O/c14-12-8-10(18-13(15,16)17)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： VJICHELIPFDELA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-4-(trifluoromethoxy)biphenyl

Introduction to 2-Chloro-4-(trifluoromethoxy)biphenyl (CAS No: 1214373-05-3)

2-Chloro-4-(trifluoromethoxy)biphenyl, identified by its Chemical Abstracts Service (CAS) number 1214373-05-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative features a chloro substituent at the 2-position and a trifluoromethoxy group at the 4-position, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique electronic properties conferred by the electron-withdrawing trifluoromethoxy group and the electron-donating chloro group contribute to its reactivity and utility in medicinal chemistry.

The compound's structure, characterized by a rigid aromatic system, makes it an attractive scaffold for designing novel therapeutic agents. In recent years, 2-Chloro-4-(trifluoromethoxy)biphenyl has garnered attention for its potential applications in the development of agrochemicals, materials science, and pharmaceuticals. Its bifunctional nature allows for further derivatization, enabling chemists to explore a wide range of chemical modifications that can fine-tune its biological activity.

One of the most compelling aspects of 2-Chloro-4-(trifluoromethoxy)biphenyl is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop new-generation kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

Recent studies have highlighted the compound's utility in the design of small-molecule probes for studying protein-protein interactions. The biphenyl core provides a stable platform for attaching functional groups that can modulate specific biological pathways. For example, derivatives of 2-Chloro-4-(trifluoromethoxy)biphenyl have been used to develop inhibitors targeting protein kinases involved in cell signaling. These inhibitors have shown promise in preclinical trials for their ability to selectively inhibit disease-causing kinases while minimizing side effects.

The synthesis of 2-Chloro-4-(trifluoromethoxy)biphenyl typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. The chlorination step at the 2-position is often achieved using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while the introduction of the trifluoromethoxy group can be accomplished via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's importance as a building block in organic synthesis.

In addition to its pharmaceutical applications, 2-Chloro-4-(trifluoromethoxy)biphenyl has found use in materials science, particularly in the development of liquid crystals and organic semiconductors. The rigid aromatic structure and electronic properties make it an ideal candidate for designing materials with specific optical and electronic characteristics. Researchers have explored its potential in creating advanced display technologies and optoelectronic devices, where precise control over molecular arrangement is essential.

The compound's stability under various reaction conditions also makes it a valuable asset in industrial applications. Its resistance to degradation under thermal and chemical stress ensures consistent performance in large-scale syntheses. This reliability has made 2-Chloro-4-(trifluoromethoxy)biphenyl a preferred choice for manufacturers seeking high-quality intermediates for their processes.

From a regulatory perspective, 2-Chloro-4-(trifluoromethoxy)biphenyl is not classified as a hazardous or controlled substance, which simplifies its handling and transportation. However, proper safety measures should still be observed during its use due to its potential reactivity with certain chemicals. Standard laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure safe handling.

The future prospects of 2-Chloro-4-(trifluoromethoxy)biphenyl are promising, with ongoing research exploring new derivatives and applications. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like this compound. Its versatility and synthetic accessibility position it as a cornerstone in modern chemical research, driving advancements across multiple disciplines.

In conclusion,2-Chloro-4-(trifluoromethoxy)biphenyl (CAS No: 1214373-05-3) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop new drugs and advanced materials. As scientific exploration progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.